5-Cyclopropoxy-6-formylnicotinic acid

• Molecular Formula: C10H9NO4
• Molecular Weight: 207.18 g/mol
• IUPAC Name: 5-cyclopropyloxy-6-formylpyridine-3-carboxylic acid
• InChI: InChI=1S/C10H9NO4/c12-5-8-9(15-7-1-2-7)3-6(4-11-8)10(13)14/h3-5,7H,1-2H2,(H,13,14)
• InChI Key: PPIWQYJLMVAVLX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)C(=O)O)C=O

Description

5-Cyclopropoxy-6-formylnicotinic acid is a nicotinic acid derivative featuring a cyclopropoxy substituent at the 5-position and a formyl group at the 6-position of the pyridine ring. The cyclopropoxy group enhances steric and electronic effects, while the formyl group offers reactivity for further derivatization.

Preparation Methods

The synthesis of 5-Cyclopropoxy-6-formylnicotinic acid involves several steps, typically starting with the formation of the nicotinic acid core. The cyclopropoxy group is introduced through a substitution reaction, and the formyl group is added via a formylation reaction. The specific reaction conditions and reagents used can vary, but common methods include the use of palladium-catalyzed coupling reactions and other transition metal-catalyzed processes .

Chemical Reactions Analysis

5-Cyclopropoxy-6-formylnicotinic acid undergoes various chemical reactions, including:

Oxidation: This reaction can convert the formyl group to a carboxylic acid group.

Reduction: The formyl group can be reduced to an alcohol group.

Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions .

Scientific Research Applications

5-Cyclopropoxy-6-formylnicotinic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: It serves as a probe to study enzyme interactions and metabolic pathways.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-6-formylnicotinic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The formyl group can participate in hydrogen bonding and other interactions, while the cyclopropoxy group can influence the compound’s overall conformation and reactivity. These interactions can modulate various biochemical pathways and cellular processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Nicotinic Acid Derivatives

Structural Analogs from the Kanto Reagents Catalog (2022)

These share the nicotinic acid backbone but differ in substituent type and position compared to the target compound.

Table 1: Key Properties of Analogs vs. Hypothetical Data for 5-Cyclopropoxy-6-formylnicotinic Acid

Property	5-(2-Furyl)nicotinic Acid	6-(2-Furyl)nicotinic Acid	5-Cyclopropoxy-6-formylnicotinic Acid (Hypothetical)
Molecular Formula	C₁₀H₇NO₃	C₁₀H₇NO₃	C₁₀H₉NO₄ (estimated)
Molecular Weight	189.16 g/mol	189.16 g/mol	~207.18 g/mol (estimated)
Substituents	5-(2-Furyl)	6-(2-Furyl)	5-Cyclopropoxy, 6-formyl
Melting Point	261–263°C	Not reported	Likely lower (cyclopropane’s steric bulk)
Purity	97%	97%	Dependent on synthesis route
Price (1g scale)	¥33,500	Not available	Likely higher (complex synthesis)

Substituent Effects on Properties

Positional Isomerism

• 5-Substituted vs. 6-Substituted Analogs : The Kanto catalog highlights that substituent position impacts commercial availability. For example, 5-(2-Furyl)nicotinic acid is offered in multiple quantities (5g, 1g, 250mg), while the 6-substituted isomer lacks listed pricing, suggesting lower demand or synthetic challenges .
• Electronic Effects : The electron-withdrawing formyl group in 5-Cyclopropoxy-6-formylnicotinic acid may increase acidity of the carboxylic acid moiety compared to furyl-substituted analogs.

Functional Group Influence

• Cyclopropoxy vs. In contrast, the furyl group’s aromaticity may enhance π-π stacking interactions in crystal lattices, as reflected in the high melting point (261–263°C) of 5-(2-Furyl)nicotinic acid .
• Formyl Reactivity : The formyl group at position 6 in the target compound enables nucleophilic additions (e.g., hydrazine coupling), a feature absent in the furyl analogs.

Research Implications and Limitations

Future studies should prioritize synthesizing the target compound to validate these hypotheses and explore its applications in catalysis or medicinal chemistry.

Note: The absence of direct experimental data for 5-Cyclopropoxy-6-formylnicotinic acid in the referenced evidence necessitates cautious extrapolation from structural analogs. Additional sources (e.g., peer-reviewed journals, patent databases) are required for comprehensive analysis.